Cas no 140113-03-7 (Acetic acid, (2-amino-3,5-dimethoxyphenoxy)-, methyl ester)

• Product Name: Acetic acid, (2-amino-3,5-dimethoxyphenoxy)-, methyl ester
• CAS No: 140113-03-7
• MF: C₁₁H₁₅NO₅
• MW: 241.240503549576
• CID: 1282661
• Update Time: 2024-08-03

Acetic acid, (2-amino-3,5-dimethoxyphenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2-amino-3,5-dimethoxyphenoxy)-, methyl ester
• Acetic acid, 2-(2-amino-3,5-dimethoxyphenoxy)-, methyl ester

• Inchi： 1S/C11H15NO5/c1-14-7-4-8(15-2)11(12)9(5-7)17-6-10(13)16-3/h4-5H,6,12H2,1-3H3
• InChI Key： LMCYMPKYKRWIET-UHFFFAOYSA-N
• SMILES： C(OC)(=O)COC1=CC(OC)=CC(OC)=C1N

Computed Properties

• Exact Mass: 241.09505
• Monoisotopic Mass: 241.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80A^2

Experimental Properties

• Density: 1.204±0.06 g/cm3(Predicted)
• Boiling Point: 373.9±37.0 °C(Predicted)
• PSA: 80.01
• pka: 5.00±0.10(Predicted)